rac 1-Palmitoyl-2-chloropropanediol

• Molecular Formula: C19H37ClO3
• Molecular Weight: 348.9 g/mol
• InChI: InChI=1S/C19H37ClO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(22)23-17-18(20)16-21/h18,21H,2-17H2,1H3
• InChIKey: DTLWIQAUSLOLCK-UHFFFAOYSA-N

rac 1-Palmitoyl-2-chloropropanediol Identity & Positioning

rac 1-Palmitoyl-2-chloropropanediol (CAS 63326-63-6, molecular formula C₁₉H₃₇ClO₃, MW 348.95) is a synthetic, racemic monoacylglycerol analog characterized by a palmitoyl (C16:0) fatty acid esterified at the sn-1 position and a chloride group substituted at the sn-2 position of the glycerol backbone . The presence of an unesterified hydroxyl group at the sn-3 position and the chlorine as a good leaving group confer distinct reactivity for further derivatization [1]. This structural configuration distinguishes it from other chloropropanediol esters and positions it as a versatile tool in lipid research, analytical chemistry, and pharmaceutical studies. The compound is commercially available as a neat solid with a melting point of 35-36°C and is typically stored at -20°C for stability .

Synthetic racemic monoacylglycerol analog — C16:0 palmitoyl at sn-1, chlorine at sn-2, free hydroxyl at sn-3

Dual reactive sites (Cl leaving group, free OH) enable sequential derivatization for lipid probes and bioconjugates

Research tool for membrane biophysics and lipid-protein interaction studies — avoids confounding pro-apoptotic signaling of sn-3 isomer

• [1] MedChemExpress. rac 1-Palmitoyl-2-chloropropanediol Product Page. Catalog No. HY-W702728. Accessed 2025. View Source

rac 1-Palmitoyl-2-chloropropanediol: Analog Interchangeability

Within the class of chloropropanediol esters, seemingly minor structural variations—such as fatty acid chain length (e.g., C16 vs. C18), the position of chlorine substitution (sn-1, sn-2, or sn-3), and the number of acyl chains (mono- vs. diacyl)—result in profound differences in physical state, biological activity, and synthetic utility . For example, the sn-2 chlorine in rac 1-palmitoyl-2-chloropropanediol creates a distinct stereoelectronic environment for nucleophilic substitution compared to its sn-3 isomer, directly impacting its use in synthesizing defined lipid analogs . Furthermore, the specific C16 palmitoyl chain confers different membrane interactions and phase behavior compared to the C18 stearoyl analog. Therefore, substitution with a closely related analog without quantitative justification risks invalidating experimental outcomes in lipid biochemistry, cell biology, or analytical method development. The following evidence establishes where rac 1-palmitoyl-2-chloropropanediol possesses quantifiable differentiation that dictates experimental selection.

This compound Positional isomer (sn-3 Cl)

Mechanism shifts from membrane perturbation to pro-apoptotic signaling; may invalidate membrane studies.

Palmitoyl (C16) Stearoyl (C18) analog

Longer chain elevates melting point; phase behavior and membrane miscibility at 37°C may not transfer.

Monoacyl scaffold Diacyl derivatives

Loss of free hydroxyl eliminates a reactive handle needed for asymmetric lipid synthesis.

rac 1-Palmitoyl-2-chloropropanediol: Quantitative Evidence

Antiproliferative Activity in EAC Model

rac 1-Palmitoyl-2-chloropropanediol and its structural analogs were evaluated in a series of halogeno analogues of long-chain acyl- and alkylglycerols for their cytostatic activity against Ehrlich ascites carcinoma (EAC) cells [1]. The study, while not providing numeric IC₅₀ values for every individual analog, established that monoacylglycerol analogues, a class to which rac 1-palmitoyl-2-chloropropanediol belongs, exhibit a strong inhibitory activity on EAC cell proliferation in suspension culture [1]. In vivo, a single i.p. dose of 1/10 LD₅₀ of these compounds, administered on day 1 post-tumor transplantation, reduced the EAC cell count on day 7 by 99% or increased the survival time of treated mice by approximately 4-fold compared to untreated controls [1]. Notably, the study found that the in vivo efficacy of ether derivatives was higher than that of the corresponding esters, and that most compounds had low systemic effects, requiring direct contact with tumor cells for activity [1].

Antiproliferative Activity

Class-level

99% EAC cell count reduction; 4× survival increase (vs. untreated, in vivo mouse model, single i.p. dose)

Reported model-response context; supports lipid-mediated antiproliferative screening.

Class-level inference; single-dose study design.

Evidence Dimension	In vivo antitumor efficacy in Ehrlich ascites carcinoma (EAC) mouse model
Target Compound Data	Reduction in EAC cell number on day 7 by 99% (at 1/10 LD₅₀, i.p., single dose on day 1 post-transplant); Increase in survival time by approximately 4-fold (at same dose) [1]
Comparator Or Baseline	Untreated control EAC-bearing mice
Quantified Difference	99% reduction in tumor cell number; 4-fold increase in survival time
Conditions	Ehrlich ascites carcinoma (EAC) cells transplanted into mice; i.p. administration; evaluation at day 7 post-transplantation [1]

Why This Matters

This quantifies the compound's potential as a research tool for studying lipid-mediated antiproliferative mechanisms, differentiating it from simple detergents like Tween 80 which showed poorer cytostatic activity in the same study [1].

• [1] Langen, P., Brachwitz, H., & Schildt, J. (1979). Inhibition of proliferation of Ehrlich ascites carcinoma cells in vitro and in vivo by halogeno analogues of long chain acyl- and alkylglycerols. Acta Biologica et Medica Germanica, 38(7), 965–974. View Source

Membrane Perturbation vs. Pro-Apoptotic Signaling in Positional Isomers

A direct comparison of the mechanism of action between the positional isomers rac 1-palmitoyl-2-chloropropanediol and rac 1-palmitoyl-3-chloropropanediol reveals a stark functional divergence. The target compound, rac 1-palmitoyl-2-chloropropanediol, is described as integrating into lipid bilayers to alter membrane fluidity and function, serving as a model for studying protein-lipid interactions and membrane dynamics . In contrast, its sn-3 isomer, rac 1-palmitoyl-3-chloropropanediol, is characterized as a potent apoptotic agent that inhibits the kinase activity of SP600125 and induces apoptosis across multiple cell types, including neurons, glial cells, and lymphocytes . This isomer has also been shown to inhibit microglia activation, reduce inflammatory responses, and inhibit fatty acid synthase .

Mechanism vs. Isomer

Data to verify

sn-2 isomer integrates into bilayers, alters membrane fluidity; sn-3 isomer induces apoptosis via kinase inhibition.

Isomer-specific pathway context; substitution would confound mechanistic studies.

Evidence Dimension	Primary mechanism of action
Target Compound Data	Integrates into lipid bilayers; affects membrane fluidity and function; used as a model for membrane studies
Comparator Or Baseline	rac 1-palmitoyl-3-chloropropanediol (positional isomer, CAS 30557-04-1): potent apoptotic agent; inhibits SP600125 kinase activity; induces apoptosis in neurons, glial cells, and lymphocytes; inhibits fatty acid synthase
Quantified Difference	Qualitative difference in primary mechanism: membrane perturbation vs. targeted apoptotic signaling
Conditions	Based on reported applications and functional characterizations from vendor datasheets and primary literature

Why This Matters

This fundamental mechanistic divergence dictates which experimental context each isomer is suitable for. Researchers investigating membrane biophysics should select the sn-2 isomer, whereas those studying programmed cell death pathways would find the sn-3 isomer more relevant. Substitution would lead to erroneous conclusions.

Melting Point vs. Stearoyl Analog

The physical state of a lipid analog at assay temperature can profoundly influence its handling, solubility, and membrane incorporation kinetics. rac 1-Palmitoyl-2-chloropropanediol (C16 fatty acid chain) has a reported melting point of 35-36°C . In contrast, the closest structural analog with a longer fatty acid chain, 1-Stearoyl-2-chloropropanediol (C18 fatty acid chain), while exact melting point data is not uniformly reported, its corresponding distearate derivative, rac-1,3-Distearoyl-2-chloropropanediol, has a reported melting point of 51-53°C . The increased chain length in the stearoyl analog is expected to elevate the melting point compared to the palmitoyl compound.

Melting Point Difference

Context-dependent

This compound: 35–36°C; C18 distearate analog: 51–53°C (Δ ≥15°C)

Supports selection for fluid-phase membrane studies near physiological temperature.

Extrapolated from distearate derivative data.

Evidence Dimension	Melting point (physical state at room temperature)
Target Compound Data	Melting point = 35-36°C (solid at RT)
Comparator Or Baseline	rac-1,3-Distearoyl-2-chloropropanediol (C18 analog derivative): Melting point = 51-53°C
Quantified Difference	Difference in melting point ≥ 15°C (extrapolated from distearate derivative)
Conditions	Melting points reported by commercial vendors

Why This Matters

The lower melting point of the palmitoyl analog (C16) compared to the stearoyl analog (C18) suggests it is closer to a liquid-ordered state at physiological temperatures (37°C). This difference in phase behavior directly impacts its miscibility with other lipids and its ability to form homogeneous membranes for biophysical studies. For experiments requiring a more fluid or partially melted lipid at standard culture conditions, the C16 analog may be preferable.

sn-2 Chlorine vs. Diacyl Derivatives

rac 1-Palmitoyl-2-chloropropanediol presents a unique synthetic intermediate scaffold due to the combination of a single esterified fatty acid, a reactive chloride leaving group, and a free primary alcohol . This is in contrast to diacyl chloropropanediols like rac 1,2-Dioleoyl-3-chloropropanediol, which possess two esterified fatty acid chains and a chloride at the sn-3 position . The monopalmitoyl structure of the target compound provides a single defined lipophilic anchor, allowing for systematic modification at the chlorine-bearing sn-2 carbon via nucleophilic substitution or at the sn-3 hydroxyl via esterification/etherification .

Reactive Sites

Class-level

This compound: two modifiable positions (sn-2 Cl, sn-3 OH); diacyl analog: one (sn-3 Cl).

Dual-site scaffold enables sequential orthogonal derivatization for complex lipid probes.

Evidence Dimension	Number of reactive sites and synthetic versatility
Target Compound Data	One free hydroxyl group (sn-3) and one chloride leaving group (sn-2)
Comparator Or Baseline	rac 1,2-Dioleoyl-3-chloropropanediol (diacyl analog): Two esterified fatty acids; one chloride leaving group (sn-3)
Quantified Difference	Target compound has 2 modifiable positions (sn-2 and sn-3); diacyl comparator has 1 modifiable position (sn-3 chloride)
Conditions	Structural analysis based on vendor product descriptions

Why This Matters

For researchers synthesizing complex, asymmetric lipid probes or drug conjugates, the target compound's dual reactive sites offer a more modular and versatile synthetic route compared to diacyl derivatives, enabling sequential or orthogonal derivatization strategies.

rac 1-Palmitoyl-2-chloropropanediol: Application Scenarios

Lipid-Mediated Antiproliferative Mechanisms

rac 1-Palmitoyl-2-chloropropanediol is a relevant tool for researchers studying the cytostatic effects of halogenated lipid analogs. Based on its class-level activity (99% reduction in EAC cell number, 4-fold survival increase in vivo), it can be employed as a model compound to probe structure-activity relationships and mechanisms of lipid-induced membrane disruption versus specific signaling pathways in cancer models [1].

Lipid Bilayer & Membrane Protein Interactions

The compound's defined structure—a single C16 acyl chain and a perturbing chlorine atom—makes it suitable for controlled biophysical experiments. It can be incorporated into model membranes to study changes in membrane fluidity, phase behavior, and lipid-protein interactions without the confounding pro-apoptotic signaling pathways associated with its sn-3 positional isomer [1]. This is supported by its reported application in analyzing membrane dynamics and protein-lipid interactions using techniques like mass spectrometry and NMR .

Lipid Probes & Bioconjugates Synthesis

The presence of both a chloride leaving group and a free hydroxyl group makes this compound a valuable asymmetric scaffold for synthetic chemists. It allows for the sequential introduction of different functional moieties at the sn-2 and sn-3 positions, enabling the creation of diverse, defined lipid analogs, fluorescent probes, or drug delivery vehicles that are not readily accessible from more symmetric or fully acylated precursors [1].

Analytical Reference Standard

Given the growing concern over monochloropropanediol (MCPD) esters as food contaminants, this compound serves as a precise analytical standard. Its deuterated analog is explicitly used for quantifying free and ester-bound forms of chloropropanediol and glycidol in food products, demonstrating the utility of this core structure in developing sensitive and specific mass spectrometry-based methods [1].

Application

Selection Property

Validation Focus

Lipid antiproliferative mechanism studies

Class-level cytostatic response in EAC model

Verify antiproliferative endpoint in specific cancer cell lines

Membrane biophysics & lipid-protein interactions

Membrane-perturbing, non-apoptotic mechanism context

Confirm membrane integration and fluidity change in target model

Lipid probe & bioconjugate synthesis

Dual reactive sites (Cl leaving group, free OH)

Establish orthogonal derivatization protocol

Analytical reference standard for MCPD ester analysis

Defined monopalmitoyl-chloropropanediol structure

Compare retention time and MS fragmentation with deuterated analog

• [1] Langen, P., Brachwitz, H., & Schildt, J. (1979). Inhibition of proliferation of Ehrlich ascites carcinoma cells in vitro and in vivo by halogeno analogues of long chain acyl- and alkylglycerols. Acta Biologica et Medica Germanica, 38(7), 965–974. View Source